Cas no 2194590-02-6 ((r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran)

(r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran structure
2194590-02-6 structure
Product Name:(r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran
CAS No:2194590-02-6
MF:C17H16ClIO2
MW:414.665216445923
CID:4738987
PubChem ID:15941042
Update Time:2024-11-05

(r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

    • (r)-3-(4-(2-chloro-5-iodobenzyl)phenoxy)tetrahydrofuran
    • (3R)-3-[4-[(2-chloro-5-iodophenyl)methyl]phenoxy]oxolane
    • (3S)-3-[4-[(2-Chloro-5-iodophenyl)methyl]phenoxy]tetrahydro-furan
    • Furan, 3-[4-[(2-chloro-5-iodophenyl)methyl]phenoxy]tetrahydro-, (3R)-
    • CS-0165048
    • QNH6TN4XWD
    • 2194590-02-6
    • F88926
    • (3R)-3-[4-[(2-Chloro-5-iodophenyl)methyl]phenoxy]tetrahydrofuran
    • SCHEMBL3465613
    • AC-28810
    • (R)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran (Empagliflozin Impurity pound(c)
    • (r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran
    • Inchi: 1S/C17H16ClIO2/c18-17-6-3-14(19)10-13(17)9-12-1-4-15(5-2-12)21-16-7-8-20-11-16/h1-6,10,16H,7-9,11H2/t16-/m1/s1
    • InChI Key: YLUHNGIWRCCQMQ-MRXNPFEDSA-N
    • SMILES: IC1=CC=C(C(=C1)CC1C=CC(=CC=1)O[C@H]1COCC1)Cl

Computed Properties

  • Exact Mass: 413.98836 g/mol
  • Monoisotopic Mass: 413.98836 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 18.5
  • Molecular Weight: 414.7

(r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran Security Information

(r)-3-(4-(2-Chloro-5-iodobenzyl)phenoxy)tetrahydrofuran Pricemore >>

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